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Compound of Interest

Compound Name: Formyl acetate

Cat. No.: B1329439 Get Quote

Essential Safety and Handling Guide for Formyl
Acetate
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Formyl acetate (acetic formic

anhydride). The following procedural guidance is designed to ensure safe laboratory operations

and mitigate risks associated with this chemical.

Properties and Hazards of Formyl Acetate
Formyl acetate is a flammable and corrosive compound that requires careful handling. Its

toxicological properties have not been fully investigated, warranting a cautious approach.[1] It

is known to be an irritant to the skin and eyes and may cause respiratory irritation.[1][2] A

significant hazard is its decomposition at room temperature, which accelerates at higher

temperatures, producing acetic acid and carbon monoxide.[2] This decomposition can lead to a

dangerous buildup of pressure in sealed containers.[2]
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Property Value Reference

Molecular Formula C₃H₄O₃ [3]

Molecular Weight 88.062 g/mol [3]

Boiling Point 27-28°C @ 1.33kPa [2]

Appearance Liquid [2]

GHS Hazard Statements
H226: Flammable liquid and

vapour
[1]

H315: Causes skin irritation [1]

H319: Causes serious eye

irritation
[1]

H335: May cause respiratory

irritation
[1]

Operational Plan for Handling Formyl Acetate
Adherence to the following step-by-step protocol is mandatory for the safe handling of Formyl
acetate.

Engineering Controls and Preparation
Ventilation: All work with Formyl acetate must be conducted in a certified chemical fume

hood to minimize inhalation exposure.[2] The laboratory should be equipped with a

mechanical exhaust system.[1]

Safety Equipment: Ensure a safety shower and an eyewash station are readily accessible

and functional.[1]

Storage Check: Before handling, retrieve Formyl acetate from refrigerated storage (2°C -

8°C).[1] Inspect the container for any signs of pressure buildup. It should be stored in a flask

with a polyethylene stopper, not a sealed container, to allow for the safe release of gas from

decomposition.[2]
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Required Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles that meet OSHA standards or

European Standard EN166.[1] A face shield is recommended for splash protection.

Skin Protection:

Gloves: Wear compatible, chemical-resistant gloves to prevent skin contact.[1]

Lab Coat: A chemically resistant lab coat or apron is required.

Clothing: Wear long pants and closed-toe shoes.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator, especially if there is a risk of vapor inhalation.[1]

Handling and Experimental Procedure
Grounding: Ground all equipment to prevent static discharge, which could ignite the

flammable vapors.

Dispensing: When transferring or dispensing Formyl acetate, do so slowly and carefully to

avoid splashing.

Avoid Incompatibles: Keep Formyl acetate away from incompatible materials such as strong

oxidizing agents, acids, and bases.

Temperature Control: Maintain the experimental temperature as low as feasible to minimize

the rate of decomposition and carbon monoxide evolution.[2]

Post-Experiment Procedures
Decontamination: Thoroughly wipe down the work area in the fume hood.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Wash hands

and any exposed skin thoroughly with soap and water after handling.[1]

Storage: Return the Formyl acetate container to its designated refrigerated storage,

ensuring the polyethylene stopper is secure.[1][2]
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Caption: Workflow for the safe handling of Formyl acetate.

Disposal Plan
Proper disposal of Formyl acetate and contaminated materials is critical to ensure safety and

environmental compliance.

Waste Collection:

Collect all waste Formyl acetate and materials that have come into direct contact with it

(e.g., pipette tips, gloves, absorbent pads) in a designated, clearly labeled, and closed

container.[1]

Do not mix with other waste streams unless compatibility has been confirmed.

Disposal Method:

The recommended disposal method is incineration.[1] The material should be dissolved or

mixed with a combustible solvent and burned in a chemical incinerator equipped with an

afterburner and scrubber.[1]

This process must be carried out by licensed hazardous waste disposal personnel.

Regulatory Compliance:

All disposal activities must be conducted in strict accordance with local, state, and federal

regulations.

Emergency and First-Aid Procedures
Immediate action is required in the event of exposure.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[1] Seek immediate medical attention from an

ophthalmologist.[1]

Skin Contact: Remove all contaminated clothing and shoes immediately.[1] Wash the

affected area with plenty of soap and water for at least 15 minutes.[1] Seek medical attention
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if irritation develops or persists.[1]

Inhalation: Move the individual to fresh air immediately.[1] If breathing is difficult or has

stopped, provide artificial respiration.[1] Seek immediate medical attention.[1]

Ingestion: If the person is conscious, rinse their mouth out with water.[1] Do not induce

vomiting. Seek immediate medical attention.[1]

Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, absorb the spill with

an inert material (e.g., sand or vermiculite) and collect it in a suitable container for disposal.

[1] Ventilate the area thoroughly.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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